2-cyclopropanecarboxamido-5-Bromo-4-Methyl-3-nitropyridine
Cat. No. B8403498
M. Wt: 300.11 g/mol
InChI Key: HPHHCBWSGWPWMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05700938
Procedure details
A mixture comprising 10 g (43.1 mmol) of 2-amino-5-bromo-4-methyl-3-nitropyridine. 6.3 g of 4-dimethylaminopyridine and xylene (50 ml) was heated at 110° C. in a nitrogen atmosphere. 5 g (47.4 mmol) of cyclopropanecarbonyl chloride was dropwise added thereto, followed by further stirring at 110° C. for 2 hours. The reaction mixture was brought to room temperature, followed by the addition of dichloromethane (200 ml) and water (50 ml). The organic phase was separated and the aqueous phase was further extracted with dichloromethane (50 ml). The organic phases were combined and washed with water (50 ml). The resulting organic phase was dried over anhydrous magnesium sulfate and concentrated to give a crude crystal. It was recrystallized from chloroform/ethyl acetate to give 11.4 g of the title compound (yield 88%).
Name
Yield
88%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[C:6]([CH3:11])[C:5]([Br:12])=[CH:4][N:3]=1.C1(C)C(C)=CC=CC=1.[CH:21]1([C:24](Cl)=[O:25])[CH2:23][CH2:22]1.ClCCl>CN(C)C1C=CN=CC=1.O>[CH:21]1([C:24]([NH:1][C:2]2[C:7]([N+:8]([O-:10])=[O:9])=[C:6]([CH3:11])[C:5]([Br:12])=[CH:4][N:3]=2)=[O:25])[CH2:23][CH2:22]1
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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|
Smiles
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NC1=NC=C(C(=C1[N+](=O)[O-])C)Br
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Step Two
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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C1(CC1)C(=O)Cl
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Step Three
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Name
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|
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Quantity
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200 mL
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Type
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reactant
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Smiles
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ClCCl
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|
Name
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|
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Quantity
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50 mL
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|
Type
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solvent
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Smiles
|
O
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Step Four
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Name
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|
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Quantity
|
50 mL
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|
Type
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reactant
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Smiles
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C=1(C(=CC=CC1)C)C
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|
Name
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|
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Quantity
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6.3 g
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Type
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catalyst
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Smiles
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CN(C1=CC=NC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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Details
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by further stirring at 110° C. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was brought to room temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic phase was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was further extracted with dichloromethane (50 ml)
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WASH
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Type
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WASH
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Details
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washed with water (50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The resulting organic phase was dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a crude crystal
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CUSTOM
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Type
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CUSTOM
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|
Details
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It was recrystallized from chloroform/ethyl acetate
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C1(CC1)C(=O)NC1=NC=C(C(=C1[N+](=O)[O-])C)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.4 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 88.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
